methyl 3-{2-[(2,4-difluorophenyl)amino]-2-oxoethyl}-7-methyl-2,4-dioxo-1-phenyl-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidine-5-carboxylate

• IUPAC Name: methyl 3-[2-(2,4-difluoroanilino)-2-oxoethyl]-7-methyl-2,4-dioxo-1-phenylpyrido[2,3-d]pyrimidine-5-carboxylate
• InChI: InChI=1S/C24H18F2N4O5/c1-13-10-16(23(33)35-2)20-21(27-13)30(15-6-4-3-5-7-15)24(34)29(22(20)32)12-19(31)28-18-9-8-14(25)11-17(18)26/h3-11H,12H2,1-2H3,(H,28,31)
• InChI Key: YHGFVPMENLRUNZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=N1)N(C(=O)N(C2=O)CC(=O)NC3=C(C=C(C=C3)F)F)C4=CC=CC=C4)C(=O)OC
• Molecular Formula: C24H18F2N4O5
• Molecular Weight: 480.4 g/mol

Description

Synthesis Analysis

The synthesis of derivatives related to the compound involves condensation and alkylation processes. For instance, condensation of diethyl 2-amino-6-methylpyridine-3,4-dicarboxylate with phenyl or cyclohexyl isocyanates produces derivatives of ethyl 7-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrido [2,3-d]pyrimidine-5-carboxylate. Subsequent alkylation yields N-1 substituted derivatives (Śladowska, Bartoszko-Malik, & Zawisza, 1990).

Molecular Structure Analysis

Investigations into the molecular structure have been conducted through various spectroscopic techniques and density functional theory (DFT) calculations. For a closely related molecule, Ethyl 2-(dichloromethyl)-4-methyl-1-phenyl-6-thioxo-1,6-dihydropyrimidine-5-carboxylate, X-ray diffraction crystallography, FT-IR, 1H and 13C NMR spectra, alongside DFT calculations, elucidated the crystal structure and provided detailed vibrational frequencies and NMR chemical shifts, confirming the accuracy of the DFT/B3LYP level for reproducing experimental results (Pekparlak et al., 2018).

Chemical Reactions and Properties

The compound and its derivatives exhibit a variety of chemical reactivities, including the potential for forming different substituted derivatives through one-pot multicomponent reactions, showcasing its versatility in synthesis. For example, a green approach for synthesizing methyl 4-(4-chlorophenyl)-5,7-dioxo-1-phenyl-1,4,5,6,7,8-hexahydropyrazolo[4′,3′:5,6] pyrano[2,3-d] pyrimidine-3-carboxylate derivatives via a one-pot four-component reaction catalyzed by L-Proline has been developed (Yadav, Lim, Kim, & Jeong, 2021).